Cas no 1379361-65-5 (Isoquinoline, 4-bromo-3-chloro-)

• Product Name: Isoquinoline, 4-bromo-3-chloro-
• CAS No: 1379361-65-5
• MF: C₉H₅BrClN
• MW: 242.499700307846
• CID: 4697890
• PubChem ID: 129966139
• Update Time: 2025-05-25

Isoquinoline, 4-bromo-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-bromo-3-chloro-
• EN300-6733150
• 1379361-65-5
• 4-Bromo-3-chloroisoquinoline
• G72288

• Inchi： 1S/C9H5BrClN/c10-8-7-4-2-1-3-6(7)5-12-9(8)11/h1-5H
• InChI Key： GNOVGDMDJUZQGR-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C(Br)=C(Cl)N=1

Computed Properties

• Exact Mass: 240.92939g/mol
• Monoisotopic Mass: 240.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Additional information on Isoquinoline, 4-bromo-3-chloro-

Recent Advances in Isoquinoline, 4-bromo-3-chloro- (CAS: 1379361-65-5) Research: A Comprehensive Review

The compound Isoquinoline, 4-bromo-3-chloro- (CAS: 1379361-65-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The isoquinoline scaffold is well-known for its presence in numerous bioactive molecules, and the introduction of bromo and chloro substituents at the 4 and 3 positions, respectively, has been shown to enhance its pharmacological profile.

Recent studies have explored the synthetic pathways for Isoquinoline, 4-bromo-3-chloro-, with a particular emphasis on optimizing yield and purity. One notable approach involves the palladium-catalyzed cross-coupling of halogenated precursors, which has demonstrated high efficiency and scalability. The compound's stability under various physiological conditions has also been investigated, revealing promising results for its potential use in drug formulations. Furthermore, advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound.

In terms of biological activity, Isoquinoline, 4-bromo-3-chloro- has exhibited potent inhibitory effects against several key enzymes involved in inflammatory pathways. In vitro studies have shown that the compound can effectively modulate the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. Additionally, preliminary cytotoxicity assays indicate selective activity against certain cancer cell lines, with minimal effects on normal cells. These findings underscore the compound's potential as a lead candidate for further drug development.

Recent pharmacological evaluations have also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. Animal studies have demonstrated that Isoquinoline, 4-bromo-3-chloro- can achieve therapeutic plasma concentrations with minimal adverse effects, further supporting its potential for clinical translation. However, challenges such as off-target effects and long-term toxicity remain to be addressed in future research.

In conclusion, Isoquinoline, 4-bromo-3-chloro- (CAS: 1379361-65-5) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical properties, combined with its demonstrated biological activity, make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological profile, elucidating its mechanism of action, and exploring its potential in combination therapies. The continued investigation of this compound is expected to yield significant advancements in the treatment of inflammatory diseases and cancer.